Cas no 54321-44-7 (1-cyclopentyl-2-phenylethan-1-one)
1-cyclopentyl-2-phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-cyclopentyl-2-phenyl-
- 1-cyclopentyl-2-phenylethan-1-one
- HRTOGRYKCYADLD-UHFFFAOYSA-N
- EN300-256122
- SCHEMBL800064
- 54321-44-7
- DB-121354
- 1-cyclopentyl-2-phenylethanone
-
- MDL: MFCD11935141
- Inchi: 1S/C13H16O/c14-13(12-8-4-5-9-12)10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2
- InChI Key: HRTOGRYKCYADLD-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 188.12018
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-cyclopentyl-2-phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1082257-1g |
1-Cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 1g |
$384.0 | 2024-04-18 | |
| Ambeed | A1082257-5g |
1-Cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 5g |
$1114.0 | 2024-04-18 | |
| Enamine | EN300-256122-0.05g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 0.05g |
$88.0 | 2024-06-19 | |
| Enamine | EN300-256122-0.1g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 0.1g |
$132.0 | 2024-06-19 | |
| Enamine | EN300-256122-0.25g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 0.25g |
$188.0 | 2024-06-19 | |
| Enamine | EN300-256122-0.5g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 0.5g |
$353.0 | 2024-06-19 | |
| Enamine | EN300-256122-1.0g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 1.0g |
$470.0 | 2024-06-19 | |
| Enamine | EN300-256122-2.5g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 2.5g |
$923.0 | 2024-06-19 | |
| Enamine | EN300-256122-5.0g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 5.0g |
$1364.0 | 2024-06-19 | |
| Enamine | EN300-256122-10.0g |
1-cyclopentyl-2-phenylethan-1-one |
54321-44-7 | 95% | 10.0g |
$2024.0 | 2024-06-19 |
1-cyclopentyl-2-phenylethan-1-one Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 1-cyclopentyl-2-phenylethan-1-one
Latest Research Insights on 1-cyclopentyl-2-phenylethan-1-one (CAS: 54321-44-7) in Chemical Biology and Pharmaceutical Applications
1-cyclopentyl-2-phenylethan-1-one (CAS: 54321-44-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ketone derivative, characterized by its cyclopentyl and phenyl substituents, has shown promising potential in various therapeutic areas, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its unique physicochemical properties and biological activities, positioning it as a valuable scaffold for drug discovery and development.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel GABAA receptor modulators. The research team demonstrated that 1-cyclopentyl-2-phenylethan-1-one serves as a crucial intermediate in creating analogs with improved blood-brain barrier permeability compared to existing benzodiazepine derivatives. The study reported a 40% increase in bioavailability for several lead compounds derived from this scaffold, suggesting its potential in developing next-generation anxiolytics with reduced side effects.
In the field of metabolic disease research, a recent Nature Chemical Biology publication (2024) highlighted the compound's unexpected activity as a peroxisome proliferator-activated receptor gamma (PPARγ) partial agonist. Through crystallographic analysis and molecular dynamics simulations, researchers identified that the cyclopentyl moiety of 1-cyclopentyl-2-phenylethan-1-one induces unique conformational changes in the receptor, resulting in selective modulation of gene expression profiles. This finding opens new avenues for developing safer insulin sensitizers with reduced adipogenic effects commonly associated with full PPARγ agonists.
The compound's synthetic utility has also been expanded through recent methodological advances. A 2024 Organic Letters report detailed a novel asymmetric hydrogenation protocol for 1-cyclopentyl-2-phenylethan-1-one using chiral iridium catalysts, achieving enantiomeric excesses >95%. This breakthrough addresses previous challenges in accessing optically active derivatives, which are crucial for structure-activity relationship studies in drug discovery programs targeting stereoselective biological interactions.
Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided new insights into the metabolic fate of 1-cyclopentyl-2-phenylethan-1-one. The research identified cytochrome P450 2C19 as the primary enzyme responsible for its oxidation, with subsequent glucuronidation forming the major circulating metabolite. These findings have important implications for clinical translation, particularly in populations with CYP2C19 polymorphisms, and suggest potential strategies for prodrug development to enhance metabolic stability.
Emerging safety data from preclinical toxicology studies (2024) indicate that 1-cyclopentyl-2-phenylethan-1-one exhibits favorable toxicological profiles at therapeutic doses. Notably, the compound showed no evidence of genotoxicity in standard Ames tests and demonstrated a high therapeutic index in rodent models. These results support its continued investigation as a promising pharmaceutical intermediate and potential drug candidate in multiple therapeutic areas.
The compound's versatility is further demonstrated by its recent applications in chemical biology probes. A 2024 ACS Chemical Biology study utilized 1-cyclopentyl-2-phenylethan-1-one as a photoreactive core for developing activity-based protein profiling reagents. The researchers successfully employed this scaffold to identify previously unknown off-targets of kinase inhibitors, highlighting its utility in drug safety assessment and target discovery.
Looking forward, the unique structural features and demonstrated biological activities of 1-cyclopentyl-2-phenylethan-1-one position it as a compound with significant potential across multiple pharmaceutical applications. Ongoing research efforts are exploring its use in targeted drug delivery systems and as a template for developing dual-acting therapeutics. The compound's CAS number (54321-44-7) continues to appear with increasing frequency in patent applications, suggesting growing commercial interest in its pharmaceutical applications.
54321-44-7 (1-cyclopentyl-2-phenylethan-1-one) Related Products
- 824390-76-3(Cyclopentanone, 2-phenyl-3-(2-phenylethyl)-, (2S,3S)-)
- 140171-33-1(Cyclopentanone, 3-ethyl-2-phenyl-)
- 55110-09-3(Cyclopentanone, 2-(3-oxo-2-phenylbutyl)-)
- 93177-72-1(Cyclopentanone, 3-methyl-2-phenyl-)
- 6853-01-6(1,3-Cyclopentanedione, 2-phenyl-)
- 824390-77-4(Cyclopentanone, 2-(3,5-dimethylphenyl)-3-(2-phenylethyl)-, (2S,3S)-)
- 824390-70-7(Cyclopentanone, 3-methyl-2-phenyl-, (2S,3S)-)
- 1198-34-1(2-phenylcyclopentan-1-one)
- 62808-74-6(CYCLOPENTANONE, 2-(PHENYLACETYL)-)
- 73331-36-9(Cyclopentanone,2,5-diphenyl-)